Cas no 2171584-98-6 (2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid)

• Product Name: 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid
• CAS No: 2171584-98-6
• MF: C₂₆H₂₂N₄O₅
• MW: 470.476686000824
• CID: 5952423
• PubChem ID: 165543992
• Update Time: 2025-05-24

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid
• EN300-1500260
• 2171584-98-6
• 2-{[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-ynamido]methyl}pyrimidine-5-carboxylic acid

• Inchi： 1S/C26H22N4O5/c1-2-7-22(24(31)29-14-23-27-12-16(13-28-23)25(32)33)30-26(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h1,3-6,8-13,21-22H,7,14-15H2,(H,29,31)(H,30,34)(H,32,33)
• InChI Key： ODTBBMOEQJFNTM-UHFFFAOYSA-N
• SMILES： O(C(NC(C(NCC1N=CC(C(=O)O)=CN=1)=O)CC#C)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.15901982g/mol
• Monoisotopic Mass: 470.15901982g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 796
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 131Ų

Additional information on 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid

2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171584-98-6)

The compound 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171584-98-6) is a highly specialized organic molecule with significant potential in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which incorporates a fluorenylmethoxycarbonyl (Fmoc) group, a pyrimidine ring, and a pentynamide moiety, making it a versatile building block for advanced chemical synthesis.

The Fmoc group, derived from 9H-fluorenol, is a well-known protecting group in peptide synthesis due to its stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group, forming a key functional unit that enhances the molecule's reactivity and selectivity in various chemical transformations. The presence of the pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms, contributes to the molecule's aromatic stability and potential for hydrogen bonding, which are critical properties in drug design.

Recent studies have highlighted the importance of pentynamide moieties in the development of bioactive compounds. The terminal alkyne group in the pentynamide unit can undergo a variety of reactions, such as cycloadditions and hydrofunctionalizations, enabling the construction of complex molecular architectures. This makes the compound an attractive candidate for exploring novel synthetic pathways and developing advanced materials with tailored properties.

In terms of applications, this compound has shown promise in the development of antiviral agents and anticancer drugs. Its ability to modulate enzyme activity and interact with biological targets makes it a valuable tool in drug discovery programs. For instance, researchers have demonstrated that analogs of this compound can inhibit key viral enzymes, such as proteases and polymerases, providing a potential avenue for treating viral infections.

Moreover, the pyrimidine core of this compound has been implicated in nucleic acid interactions, suggesting its potential role in DNA-targeting therapies. By leveraging the molecule's structural flexibility and functional diversity, scientists are exploring its use in designing molecules that can selectively bind to DNA or RNA, offering new strategies for treating genetic disorders.

From a synthetic perspective, the compound's structure presents both challenges and opportunities. The synthesis involves multiple steps, including coupling reactions, protection/deprotection strategies, and stereocontrol, which require meticulous planning and execution. However, advancements in catalytic methods and asymmetric synthesis have significantly improved the efficiency and scalability of its production.

In conclusion, 2-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-ynamidomethyl}pyrimidine-5-carboxylic acid (CAS No. 2171584-98-) is a multifaceted compound with vast potential across various scientific disciplines. Its unique combination of functional groups and structural features positions it as a valuable asset in both academic research and industrial applications. As research continues to uncover its full potential, this compound is expected to play an increasingly important role in shaping the future of medicinal chemistry and materials science.